Cas no 67785-75-5 (9,13-dimethyltetradeca-1,6,8,12-tetraen-5-one)

• Product Name: 9,13-dimethyltetradeca-1,6,8,12-tetraen-5-one
• CAS No: 67785-75-5
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• CID: 966991
• PubChem ID: 6441117
• Update Time: 2025-04-19

9,13-dimethyltetradeca-1,6,8,12-tetraen-5-one Chemical and Physical Properties

Names and Identifiers

• 9,13-dimethyltetradeca-1,6,8,12-tetraen-5-one
• (6E,8E)-9,13-dimethyltetradeca-1,6,8,12-tetraen-5-one
• 1,6,8,12-Tetradecatetraen-5-one, 9,13-dimethyl-
• 9,13-Dimethyl-1,6,8,12-tetradecentetraene-5-one
• DTXSID9070585
• EINECS 267-069-9
• 67785-75-5
• NS00036174
• 9,13-Dimethyl-1,6,8,12-tetradecatetraen-5-one
• 3TQ9DG5UM9

• Inchi： 1S/C16H24O/c1-5-6-12-16(17)13-8-11-15(4)10-7-9-14(2)3/h5,8-9,11,13H,1,6-7,10,12H2,2-4H3/b13-8+,15-11+
• InChI Key： ZKCRJFSZWKAJGA-ZSDFXZAOSA-N
• SMILES： O=C(/C=C/C=C(\C)/CC/C=C(\C)/C)CCC=C

Computed Properties

• Exact Mass: 232.18282
• Monoisotopic Mass: 232.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.9

Experimental Properties

• Density: 0.875
• Boiling Point: 340.9°C at 760 mmHg
• Flash Point: 152.3°C
• Refractive Index: 1.483
• PSA: 17.07